2-[(2,5-Difluorophenyl)sulfanyl]cyclopentan-1-one

• Molecular Formula: C11H10F2OS
• Molecular Weight: 228.26 g/mol
• IUPAC Name: 2-(2,5-difluorophenyl)sulfanylcyclopentan-1-one
• InChI: InChI=1S/C11H10F2OS/c12-7-4-5-8(13)11(6-7)15-10-3-1-2-9(10)14/h4-6,10H,1-3H2
• InChI Key: ZUIPQLPVAWQWPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)C1)SC2=C(C=CC(=C2)F)F

Description

2-[(2,5-Difluorophenyl)sulfanyl]cyclopentan-1-one is a cyclopentanone derivative featuring a thioether (sulfanyl) group linked to a 2,5-difluorophenyl substituent. This structure combines a ketone core with electronegative fluorine atoms and a sulfur-containing moiety, which may influence its physicochemical properties and biological activity.

Preparation Methods

The synthesis of 2-[(2,5-Difluorophenyl)sulfanyl]cyclopentan-1-one typically involves the reaction of 2,5-difluorothiophenol with cyclopentanone under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the formation of the desired product . Industrial production methods may involve similar synthetic routes but optimized for larger scale production.

Chemical Reactions Analysis

2-[(2,5-Difluorophenyl)sulfanyl]cyclopentan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of thiols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atoms can be replaced by other nucleophiles such as amines or alkoxides.

Scientific Research Applications

2-[(2,5-Difluorophenyl)sulfanyl]cyclopentan-1-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of various chemical products.

Mechanism of Action

The mechanism of action of 2-[(2,5-Difluorophenyl)sulfanyl]cyclopentan-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

The table below highlights key structural differences between 2-[(2,5-Difluorophenyl)sulfanyl]cyclopentan-1-one and analogous compounds:

Compound Name	Core Structure	Substituents	Molar Mass (g/mol)	Key Structural Features
2-[(2,5-Difluorophenyl)sulfanyl]cyclopentan-1-one	Cyclopentan-1-one	2,5-Difluorophenyl-sulfanyl	Not provided	Sulfur atom, fluorine substituents
2,5-Di(cyclopentylidene)cyclopentan-1-one	Cyclopentan-1-one	Two cyclopentylidene groups	216.32	Unsaturated cyclopentyl rings
2-Heptylidene cyclopentan-1-one	Cyclopentan-1-one	Heptylidene chain	Not provided	Long aliphatic chain
2-[3-(2,5-Dihydroxyphenyl)-1-oxopropyl]cyclopentan-1-one	Cyclopentan-1-one	2,5-Dihydroxyphenyl-propionyl	Not provided	Hydroxyl groups, ketone side chain

Key Observations :

• The cyclopentylidene groups in 2,5-Di(cyclopentylidene)cyclopentan-1-one confer rigidity and extended conjugation, whereas the heptylidene chain in 2-Heptylidene cyclopentan-1-one enhances lipophilicity .

Physicochemical Properties Comparison

Property	2-[(2,5-Difluorophenyl)sulfanyl]cyclopentan-1-one	2,5-Di(cyclopentylidene)cyclopentan-1-one	2-Heptylidene cyclopentan-1-one
Physical Form	Likely solid/powder*	Powder	Not specified
Molar Mass	Not available	216.32	Not available
Solubility	Expected moderate lipophilicity	Likely low (due to rigid structure)	High (aliphatic chain)
Stability	Susceptible to oxidation (sulfur group)	Stable but incompatible with strong oxidizers	Not specified

*Inferred from analogs with similar substituents.

Functional and Application-Based Comparison

Pharmaceutical Potential

• The sulfanyl group may enhance binding affinity or metabolic stability .
• 2-Heptylidene... : Used in fragrances with regulated safety levels, indicating consumer product applications .

Biological Activity

2-[(2,5-Difluorophenyl)sulfanyl]cyclopentan-1-one is an organic compound characterized by its unique structural features, including a cyclopentanone ring and a sulfanyl group attached to a difluorophenyl moiety. The presence of the difluorophenyl group enhances its chemical reactivity and biological activity due to the electron-withdrawing nature of the fluorine atoms. This compound has garnered interest in medicinal chemistry and material science due to its potential therapeutic applications.

The molecular formula of 2-[(2,5-Difluorophenyl)sulfanyl]cyclopentan-1-one is $C_{11}H_{10}F_2OS$, with a molecular weight of approximately 228.26 g/mol. The structure can be represented as follows:

$$\text{Structure }\text{Cyclopentanone with a sulfanyl group and a difluorophenyl substituent}$$

Biological Activity

Research indicates that compounds similar to 2-[(2,5-Difluorophenyl)sulfanyl]cyclopentan-1-one exhibit various biological activities, including:

• Antimicrobial Activity : Compounds with sulfanyl groups have shown potential in inhibiting microbial growth.
• Anti-inflammatory Properties : The difluorophenyl substituent may contribute to anti-inflammatory effects.
• Cytotoxicity : Some studies suggest that derivatives of this compound can induce apoptosis in cancer cells.

The biological activity of 2-[(2,5-Difluorophenyl)sulfanyl]cyclopentan-1-one is thought to be influenced by its electronic properties. The electron-withdrawing nature of the fluorine atoms can stabilize certain transition states during biochemical reactions, enhancing the compound's reactivity with biological targets.

Case Studies

Several studies have explored the biological activity of related compounds:

• Antimicrobial Studies :
  • A study demonstrated that sulfanyl-containing compounds exhibited significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli.
  • The mechanism involved disruption of bacterial cell membrane integrity.
• Cytotoxicity Assays :
  • Research involving analogs of 2-[(2,5-Difluorophenyl)sulfanyl]cyclopentan-1-one showed promising results in inducing apoptosis in human cancer cell lines.
  • Flow cytometry analysis indicated increased levels of caspase activation, suggesting a pathway for programmed cell death.
• Anti-inflammatory Effects :
  • In vitro studies indicated that the compound could inhibit the production of pro-inflammatory cytokines in macrophages.
  • This effect was attributed to the modulation of NF-kB signaling pathways.

Comparative Analysis with Related Compounds

The following table summarizes the biological activities of structurally similar compounds:

Compound Name	Structure Features	Notable Biological Activities
3-(2,4-Difluorophenyl)sulfanylcyclopentan-1-one	Sulfanyl group + difluorophenyl	Antimicrobial, anti-inflammatory
3-(3,4-Difluorophenyl)sulfanylcyclopentan-1-one	Similar structure	Cytotoxicity in cancer cells
4-(Trifluoromethyl)phenyl sulfide	Trifluoromethyl group	Potential anticancer properties